N-[3-(1H-tetrazol-1-yl)phenyl]-1-benzoxepine-4-carboxamide

• IUPAC Name: N-[3-(tetrazol-1-yl)phenyl]-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C18H13N5O2/c24-18(14-8-9-25-17-7-2-1-4-13(17)10-14)20-15-5-3-6-16(11-15)23-12-19-21-22-23/h1-12H,(H,20,24)
• InChI Key: WLSJDDQDDIHVLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=CO2)C(=O)NC3=CC(=CC=C3)N4C=NN=N4
• Molecular Formula: C18H13N5O2
• Molecular Weight: 331.3 g/mol

Description

“N-[3-(1H-tetrazol-1-yl)phenyl]-1-benzoxepine-4-carboxamide” is a chemical compound. It has been studied for its potential chemotherapeutic effects, particularly in the context of prostate cancer.

Synthesis Analysis

The synthesis of this compound involves the introduction of a tetrazole moiety at the 3’-position of the phenyl to serve as an H-bond acceptor. This process is part of a structure-based drug design (SBDD) strategy aimed at constructing the missing H-bond between the small molecule and the Asn768 residue of xanthine oxidase (XO).

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a tetrazole moiety, which can occupy the Asn768-sub-pocket with N-4 atom accepting an H-bond from the Asn768 residue. This structural feature is crucial for the compound’s biological activity.

Chemical Reactions Analysis

The compound is part of a series of N-phenylisonicotinamide derivatives that have been reported as novel xanthine oxidase (XO) inhibitors. The introduction of a tetrazole moiety at the 3’-position of the phenyl was found to be an excellent fragment for the N-phenylisonicotinamide scaffold.

Mechanism of Action

The compound exhibits cytotoxic effects on prostate cancer cells via the activation of apoptosis. It elevates cofilin-1 and the expressions of targets F-actin and paxillin in prostate cancer cells.